molecular formula C15H19NO4 B2601093 2-(1-Phenylmethoxycarbonylpyrrolidin-3-yl)propanoic acid CAS No. 2287331-91-1

2-(1-Phenylmethoxycarbonylpyrrolidin-3-yl)propanoic acid

Cat. No. B2601093
M. Wt: 277.32
InChI Key: WRSUTWQBWJLSSV-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring and a phenyl group. The pyrrolidine ring contributes to the three-dimensionality of the molecule due to its non-planarity . The phenyl group is a planar, aromatic group. The methoxycarbonyl linkage would introduce additional polar character to the molecule.

properties

IUPAC Name

2-(1-phenylmethoxycarbonylpyrrolidin-3-yl)propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO4/c1-11(14(17)18)13-7-8-16(9-13)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRSUTWQBWJLSSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1CCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1-Phenylmethoxycarbonylpyrrolidin-3-yl)propanoic acid

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